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Cat. No.: B12428173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC6349 (also known as Ket2) is a synthetic, diethyllysine-containing ligand that specifically

binds to the chromodomain of Chromobox protein homolog 5 (CBX5), also known as HP1α.[1]

[2] CBX5 is a crucial epigenetic reader protein that recognizes and binds to histone H3

methylated at lysine 9 (H3K9me), a hallmark of heterochromatin and transcriptional repression.

By targeting CBX5, UNC6349 serves as a valuable tool for investigating the biological roles of

HP1α in gene regulation, cellular differentiation, and disease pathogenesis. These application

notes provide detailed protocols for cell-based assays to characterize the effects of UNC6349

on CBX5-mediated signaling pathways.

Mechanism of Action
UNC6349 acts as a competitive antagonist of the CBX5 chromodomain. It mimics the

methylated lysine residue of histone H3, thereby preventing CBX5 from binding to its native

chromatin targets. This disruption of CBX5 localization and function can lead to the reactivation

of silenced genes and modulation of cellular processes regulated by HP1α. The binding affinity

of UNC6349 to wild-type CBX5 has been determined to be a dissociation constant (KD) of 3.2

μM.[1][2]
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Regulation of E2F1 and BIRC5 in EGFR Inhibitor
Resistance
In certain cancer types, such as non-small cell lung cancer (NSCLC), the loss of CBX5 has

been implicated in the development of resistance to Epidermal Growth Factor Receptor

(EGFR) inhibitors. This occurs through the upregulation of the transcription factor E2F1 and its

downstream target, Baculoviral IAP Repeat Containing 5 (BIRC5), an anti-apoptotic protein. By

displacing CBX5, UNC6349 can be used to model this pathway and screen for compounds that

may overcome EGFR inhibitor resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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